Cas no 2229211-09-8 (tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate
• CAS No: 2229211-09-8
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6111220
• PubChem ID: 165620248
• Update Time: 2025-05-20

tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate
• EN300-1902305
• 2229211-09-8

• Inchi： 1S/C11H22N2O3/c1-8(9(14)6-7-12)13(5)10(15)16-11(2,3)4/h8H,6-7,12H2,1-5H3
• InChI Key： JNRJAGHIPBSDJS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(CCN)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate

tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate, identified by the CAS number 2229211-09-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate is characterized by a carbamate group attached to a tert-butyl moiety, with an amino and ketone functional group present in the side chain. This configuration contributes to its stability and reactivity, enabling it to participate in various biochemical processes. Researchers have explored its ability to inhibit specific enzymes, which has implications for treating conditions such as inflammation and neurodegenerative diseases.

Recent advancements in synthetic chemistry have improved the efficiency of producing tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate. By optimizing reaction conditions and employing novel catalysts, chemists have achieved higher yields and purities. These improvements are crucial for scaling up production, particularly for preclinical studies and potential clinical trials.

In terms of applications, this compound has shown promise in the development of targeted therapies. For instance, studies have demonstrated its ability to modulate signaling pathways involved in cancer progression. By inhibiting key enzymes or receptors, it could potentially halt tumor growth or metastasis. Additionally, its role in regulating metabolic pathways makes it a candidate for treating metabolic disorders such as diabetes or obesity.

The pharmacokinetic properties of tert-butyl N-(5-amino-3-oxopentan-2-yl)-N-methylcarbamate are another area of active research. Understanding its absorption, distribution, metabolism, and excretion is essential for determining its suitability as a drug candidate. Recent investigations have provided insights into its bioavailability and stability within biological systems, paving the way for further optimization.

In conclusion, tert-butyl N-(5-amino-3-oxopentan-2-yli)-N-methylcarbamate represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future drug development efforts.